Cas no 87655-62-7 (Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-)

Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)- structure
87655-62-7 structure
Product Name:Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-
CAS No:87655-62-7
MF:C31H39Br
MW:491.545368432999
CID:653965
PubChem ID:13203818
Update Time:2025-04-19

Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-[bromo-bis(4-tert-butylphenyl)methyl]-4-tert-butylbenzene
    • 1,1',1''-(Bromomethanetriyl)tris(4-tert-butylbenzene)
    • DTXSID20527360
    • 87655-62-7
    • Benzene, 1,1',1''-(bromomethylidyne)tris[4-(1,1-dimethylethyl)-
    • Inchi: 1S/C31H39Br/c1-28(2,3)22-10-16-25(17-11-22)31(32,26-18-12-23(13-19-26)29(4,5)6)27-20-14-24(15-21-27)30(7,8)9/h10-21H,1-9H3
    • InChI Key: FDERMJJAMHDFQN-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC(=CC=1)C(C)(C)C)(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 490.22351g/mol
  • Monoisotopic Mass: 490.22351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.7
  • Topological Polar Surface Area: 0Ų
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